5-Methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride

• IUPAC Name: 5-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride
• InChI: InChI=1S/C8H8N2.ClH/c1-6-4-7-2-3-9-8(7)10-5-6;/h2-5H,1H3,(H,9,10);1H
• InChI Key: VCFIYYUMTKZIQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(NC=C2)N=C1.Cl
• Molecular Formula: C8H9ClN2
• Molecular Weight: 168.62 g/mol
• CAS No.: 2580211-61-4

Description

5-Methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride is a chemical compound with the molecular formula C8H9ClN2. It is a heterocyclic molecule that can be utilized as a pharmaceutical building block. It is also an important structural motif found in numerous bioactive molecules.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported via the remodeling of (Aza)indole/Benzofuran skeletons. This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolo[2,3-b]pyridine core. The orientation of the active pyrrolo[2,3-b]pyridines in the HNE catalytic triad Ser195-His57-Asp102 correlated with the effectiveness of the inhibitor interaction with the enzyme.

Mechanism of Action

Target of Action

Similar compounds such as pexidartinib, a kinase inhibitor drug, have been reported to inhibit multiple receptor tyrosine kinases including colony-stimulating factor-1 receptor (csf-1r), c-kit proto-oncogene proteins (c-kit), and fms-like tyrosine kinase-3 (flt-3) .

Mode of Action

It’s suggested that the nh moiety at the c4-position of similar compounds is critical for their inhibitory activity .

Biochemical Pathways

Related compounds like pexidartinib are known to affect pathways involving csf-1r, c-kit, and flt-3 .

Result of Action

Similar compounds have been reported to significantly reduce the migration and invasion abilities of certain cells .

Future Directions

The future directions for research on 5-Methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride could include further exploration of its potential as a pharmaceutical building block. Additionally, the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry. Further modifications of the pyrrolo[2,3-b]pyridine scaffold could lead to the development of potent inhibitors for various targets.